Cas no 29668-62-0 (Methyl 2-diethoxyphosphorylpropanoate)

• Product Name: Methyl 2-diethoxyphosphorylpropanoate
• CAS No: 29668-62-0
• MF: C₈H₁₇O₅P
• MW: 224.191344022751
• CID: 1439242
• PubChem ID: 11401826
• Update Time: 2025-11-02

Methyl 2-diethoxyphosphorylpropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(diethoxyphosphinyl)-, methyl ester
• METHYL 2-(DIETHYLPHOSPHONO)PROPANOATE
• methyl 2-diethoxyphosphorylpropanoate
• methyl 2-diethylphosphite propionate
• methyl diethyl 2-phosphonopropionate
• Methyl 2-(diethoxyphosphinyl)propanoate
• methyl 2-(diethoxyphosphoryl)-propionate
• F17186
• starbld0019002
• SCHEMBL1691829
• 29668-62-0
• BBL102500
• DB-416863
• DTXSID90464753
• MFCD00015673
• AKOS017343509
• 2-(diethylphosphono)propanoic acid methyl ester
• METHYL 2-(DIETHOXYPHOSPHORYL)PROPANOATE
• STL556303
• HVXZTKUWRZCWHG-UHFFFAOYSA-N
• Methyl 2-diethoxyphosphorylpropanoate

• Inchi： 1S/C8H17O5P/c1-5-12-14(10,13-6-2)7(3)8(9)11-4/h7H,5-6H2,1-4H3
• InChI Key： HVXZTKUWRZCWHG-UHFFFAOYSA-N
• SMILES： P(C(C(=O)OC)C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 224.08100
• Monoisotopic Mass: 224.08136064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 71.64000
• LogP: 1.81400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Methyl 2-diethoxyphosphorylpropanoate

Methyl 2-diethoxyphosphorylpropanoate (CAS No. 29668-62-0): A Versatile Organophosphorus Compound

Methyl 2-diethoxyphosphorylpropanoate (CAS No. 29668-62-0) is an important organophosphorus compound with a wide range of applications in chemical synthesis, pharmaceuticals, and agrochemicals. This ester derivative, characterized by its diethoxyphosphoryl group, has gained significant attention in recent years due to its unique reactivity and versatility in organic transformations.

The molecular structure of Methyl 2-diethoxyphosphorylpropanoate combines a propanoate backbone with both methoxy and phosphonate functional groups, making it particularly valuable for Horner-Wadsworth-Emmons reactions and other phosphorus-mediated transformations. Its CAS number 29668-62-0 serves as a unique identifier for researchers and regulatory purposes, ensuring precise identification in scientific literature and commercial transactions.

In pharmaceutical applications, Methyl 2-diethoxyphosphorylpropanoate has emerged as a key building block for the synthesis of various biologically active compounds. Recent studies highlight its role in developing enzyme inhibitors and prodrug formulations, particularly in addressing current challenges in drug delivery systems. The compound's ability to serve as a phosphonate precursor makes it valuable for creating analogs of natural phosphates with enhanced stability.

The agrochemical industry has shown growing interest in CAS 29668-62-0 for developing novel plant growth regulators and pesticide intermediates. Its structural features allow for the creation of compounds with improved environmental profiles, aligning with the current industry focus on sustainable agriculture and reduced ecological impact. Researchers are particularly exploring its potential in developing next-generation biodegradable agrochemicals.

From a synthetic chemistry perspective, Methyl 2-diethoxyphosphorylpropanoate offers several advantages. The diethoxyphosphoryl group provides excellent leaving group characteristics, while the ester functionality allows for further derivatization. This dual reactivity makes it a preferred choice for constructing complex molecular architectures, especially in asymmetric synthesis and catalyzed reactions that are currently at the forefront of chemical research.

The compound's physical properties contribute to its widespread utility. With moderate solubility in common organic solvents and stability under standard storage conditions, Methyl 2-diethoxyphosphorylpropanoate (29668-62-0) is convenient to handle in laboratory and industrial settings. These characteristics have made it a staple reagent in many synthetic protocols, particularly those requiring phosphonate intermediates or carbonyl activators.

Recent advancements in green chemistry have highlighted the potential of Methyl 2-diethoxyphosphorylpropanoate in environmentally friendly synthetic routes. Researchers are investigating its use in atom-economical reactions and catalytic processes that minimize waste generation. This aligns with the current industry push toward more sustainable chemical manufacturing practices and the development of eco-friendly synthetic methodologies.

Quality control and analytical characterization of CAS 29668-62-0 typically involve techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and specialty chemical applications. The availability of high-purity grades has expanded its use in sensitive applications where trace impurities could affect reaction outcomes.

The commercial availability of Methyl 2-diethoxyphosphorylpropanoate has increased significantly in recent years, reflecting growing demand across multiple industries. Suppliers now offer various packaging options and purity grades to meet diverse application needs, from research-scale quantities to bulk industrial supplies. This accessibility has facilitated its adoption in both academic and industrial research settings.

Looking forward, the applications of 29668-62-0 are expected to expand further as researchers uncover new synthetic utilities and biological activities. Current investigations focus on its potential in medicinal chemistry, particularly for targeting emerging disease pathways, and in material science applications where phosphonate-containing compounds show promise for advanced materials development.

For researchers working with Methyl 2-diethoxyphosphorylpropanoate, proper handling and storage recommendations should be followed to maintain compound integrity. While not classified as hazardous under normal conditions, standard laboratory precautions for handling chemical reagents apply. The compound's stability profile makes it suitable for long-term storage when kept in appropriate conditions.

The scientific literature contains numerous references to CAS No. 29668-62-0, documenting its various applications and synthetic utilities. Recent publications highlight innovative uses in multicomponent reactions and tandem synthetic processes, reflecting the compound's adaptability to modern synthetic challenges. These developments position Methyl 2-diethoxyphosphorylpropanoate as a valuable tool for contemporary chemical research.

In conclusion, Methyl 2-diethoxyphosphorylpropanoate (29668-62-0) represents a versatile and valuable organophosphorus compound with broad applications across chemical industries. Its unique structural features and reactivity profile continue to inspire new applications and synthetic methodologies, ensuring its ongoing relevance in both academic and industrial chemistry. As research progresses, we can anticipate even more innovative uses for this important chemical building block.